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Compound of Interest

Compound Name:
(Formyl-2,4-dimethylanilino)acetic

acid

CAS No.: 618070-00-1

Cat. No.: B15087081

Get Quote

Executive Summary & Immediate Action Card
Chemical Name: (Formyl-2,4-dimethylanilino)acetic acid CAS Number: 618070-00-1

Synonyms: 2-(N-formyl-2,4-dimethylanilino)acetic acid; N-(2,4-Dimethylphenyl)-N-formylglycine

Hazard Class:Acute Toxicity (Oral) Category 3; Irritant.[1] Waste Classification: Hazardous

Chemical Waste (Toxic Organic Solid).[1]

IMMEDIATE ACTION FOR SPILLS:

Evacuate the immediate area if dust is airborne.[1][2]

Don PPE: Nitrile gloves (double gloved), lab coat, safety goggles, and N95/P100 respirator if

powder is present.[1]

Contain: Do not dry sweep.[1] Cover with damp absorbent pads to prevent dust generation.

[1]
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Disposal: Place all spill debris into a wide-mouth HDPE container labeled "Hazardous Waste

- Toxic."

Chemical Identification & Hazard Assessment
As a Senior Application Scientist, it is critical to understand why we dispose of this compound

with specific protocols. (Formyl-2,4-dimethylanilino)acetic acid is a metabolite and structural

analog related to Amitraz, a formamidine insecticide.[1]

Upon degradation (hydrolysis), this compound can release 2,4-dimethylaniline (2,4-DMA),

which is a known toxicant and suspected carcinogen (IARC Group 3, U.S. EPA Group C).[1]

Therefore, disposal protocols must prevent environmental release and potential hydrolysis in

uncontrolled drains.[1]

Physicochemical Properties & Risk Profile
Property Data Operational Implication

Physical State Solid (Crystalline Powder)

Risk of inhalation (dust).[1]

Use wet-wiping methods.[2][3]

[4]

Solubility
Low in water; Soluble in

Methanol/ACN

Do not pour down drains.[1]

Rinsates must be collected.[1]

Stability Hydrolyzes in strong acid/base

Avoid mixing with strong

acids/bases in waste

containers to prevent

exothermic degradation and

release of 2,4-DMA.[1]

Toxicity Acute Tox. 3 (H301)
Zero-tolerance for drain

disposal.[1]
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Technical Insight: The N-formyl group is susceptible to hydrolysis. In the presence of water and

extreme pH, the molecule cleaves to form 2,4-dimethylaniline.[1] Consequently, waste streams

containing this compound should be kept at neutral pH if possible and segregated from strong

oxidizers.[1]

Personal Protective Equipment (PPE) & Engineering
Controls
Before handling waste containers or cleaning spills, the following barrier protection is

mandatory.

Respiratory Protection: If handling pure powder outside a fume hood, use a fitted N95 or

P100 respirator.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).[1]

Hand Protection: Double Nitrile gloves (0.11 mm minimum thickness).[1] Break-through time

is generally good for solid handling, but change immediately upon solvent contamination.[1]

Engineering Controls: All weighing and waste transfer must occur inside a certified Chemical

Fume Hood.[1]

Step-by-Step Disposal Protocol
A. Routine Waste Accumulation
Objective: Securely isolate the chemical to prevent cross-contamination and environmental

release.[1]

Select Container: Use a Wide-Mouth HDPE (High-Density Polyethylene) jar or Amber Glass

bottle. Avoid metal containers due to potential acid/base reactivity of impurities.[1]
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Labeling:

Affix a hazardous waste tag immediately.[1]

Chemical Name: Write out full name: "(Formyl-2,4-dimethylanilino)acetic acid". DO

NOT use abbreviations or chemical structures alone.

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Segregation:

Solid Waste: Pure powder or contaminated gloves/paper towels go into the "Solid Toxic

Waste" stream.

Liquid Waste: HPLC effluents or mother liquors containing this compound must be

collected in "Organic Solvent Waste" (Non-Halogenated or Halogenated depending on the

co-solvent).[1]

Storage: Keep container closed when not in use. Store in a secondary containment tray

inside a satellite accumulation area (SAA).[1]

B. Spill Cleanup Procedures
Scenario: 500 mg vial dropped on the floor.

Isolate: Alert nearby personnel. Mark the area.

Dampen: Gently cover the powder with paper towels soaked in water or inert oil (like mineral

oil) to suppress dust.[1] Do not use a brush or broom.

Scoop: Use a plastic scoop or dustpan to lift the damp towels and powder.[1]

Clean Surface: Wipe the area 3 times with methanol or ethanol, followed by a soap and

water wash.[1]

Disposal: Place all towels, scoops, and gloves used into a clear plastic hazardous waste

bag, seal it, and place it inside the solid waste drum.
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C. Decontamination of Glassware
Solvent Rinse: Rinse glassware with a small volume of Methanol or Acetone.[1]

Collect Rinsate: Pour this first rinse into the Liquid Hazardous Waste container.

Wash: Proceed with standard detergent washing.[1] The second rinse can go down the drain

only if the first solvent rinse was thorough.

Regulatory Compliance & Classification
Correct classification ensures the waste facility incinerates the material properly.[1]

RCRA Status (USA): While not explicitly P-listed or U-listed by its specific CAS, it should be

managed conservatively as a Toxic Waste due to its toxicity profile (H301) and relationship to

2,4-dimethylaniline (U095).[1]

DOT Shipping Name (for waste transport):

Proper Shipping Name:Toxic solids, organic, n.o.s.[1] (contains (Formyl-2,4-
dimethylanilino)acetic acid)[5][6]

UN Number:UN 2811

Hazard Class:6.1

Packing Group:III (assuming lower toxicity concentration in waste, use II if pure).[1]

Visual Workflows
Disposal Decision Logic
This workflow illustrates the decision process for segregating waste streams containing

(Formyl-2,4-dimethylanilino)acetic acid.
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Waste Generation
(Formyl-2,4-dimethylanilino)acetic acid

Physical State?

Solid / Powder Liquid / Solution

Place in HDPE Jar
Label: Toxic Solid Solvent Type?

High-Temp Incineration
(Professional Disposal)

Organic (MeOH, ACN) Aqueous (Buffer/Water)

Organic Waste Container
(Halogenated or Non-Halogenated)

Aqueous Toxic Waste
DO NOT POUR DOWN DRAIN

Click to download full resolution via product page

Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure compliance

with incineration protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cpachem.com [cpachem.com]

2. aksci.com [aksci.com]

3. tcichemicals.com [tcichemicals.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. (Formyl-2,4-dimethylanilino)acetic acid | C11H13NO3 | CID 4131880 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. PubChemLite - (formyl-2,4-dimethylanilino)acetic acid (C11H13NO3)
[pubchemlite.lcsb.uni.lu]

7. ECHA CHEM [chem.echa.europa.eu]

To cite this document: BenchChem. [Proper Disposal Procedures: (Formyl-2,4-
dimethylanilino)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15087081/docs?utm_src=pdf-body#proper-disposal-procedures-formyl-2-4-dimethylanilino-acetic-acid
https://www.cpachem.com/msds?num=SB20541&dnl=sd_-_2%2C4-Dimethylaniline_%5BCAS_95-68-1%5D_%28SB20541%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4131880
https://www.benchchem.com/product/b15087081/docs?utm_src=pdf-body#proper-disposal-procedures-formyl-2-4-dimethylanilino-acetic-acid
https://www.benchchem.com/product/b15087081/docs?utm_src=pdf-body#proper-disposal-procedures-formyl-2-4-dimethylanilino-acetic-acid
https://www.cpachem.com/msds?num=SB20541&dnl=sd_-_2%2C4-Dimethylaniline_%5BCAS_95-68-1%5D_%28SB20541%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4131880
https://chem.echa.europa.eu/100.160.867/overview
https://echa.europa.eu/
https://www.cpachem.com/msds?num=SB20541&dnl=sd_-_2%2C4-Dimethylaniline_%5BCAS_95-68-1%5D_%28SB20541%29_%28EU%29.pdf
https://www.epa.gov/rcra
https://www.cpachem.com/msds?num=SB20541&dnl=sd_-_2%2C4-Dimethylaniline_%5BCAS_95-68-1%5D_%28SB20541%29_%28EU%29.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1450
https://www.benchchem.com/product/b15087081?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cpachem.com/msds?num=SB20541&dnl=sd_-_2%2C4-Dimethylaniline_%5BCAS_95-68-1%5D_%28SB20541%29_%28EU%29.pdf
https://aksci.com/sds/Z1607_SDS.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=F0421&langSelector=en&selectedCountry=KR
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18892~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2003:01:43~~N%20N-Dimethylglycine%20hydrochloride~~
https://pubchem.ncbi.nlm.nih.gov/compound/4131880
https://pubchem.ncbi.nlm.nih.gov/compound/4131880
https://pubchemlite.lcsb.uni.lu/e/compound/4131880
https://pubchemlite.lcsb.uni.lu/e/compound/4131880
https://chem.echa.europa.eu/100.160.867/overview
https://www.benchchem.com/product/b15087081/docs#proper-disposal-procedures-formyl-2-4-dimethylanilino-acetic-acid
https://www.benchchem.com/product/b15087081/docs#proper-disposal-procedures-formyl-2-4-dimethylanilino-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15087081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15087081/docs#proper-disposal-procedures-formyl-
2-4-dimethylanilino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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